![molecular formula C9H12O4 B1422675 9-Oxo-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid CAS No. 1333639-36-3](/img/structure/B1422675.png)
9-Oxo-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid
Overview
Description
9-Oxo-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid is a chemical compound with the molecular formula C9H12O4 . It is also known by its IUPAC name, tert-butyl (1R,5S)-9-oxo-3-oxa-7-azabicyclo [3.3.1]nonane-7-carboxylate .
Synthesis Analysis
The synthesis of this compound and its derivatives has been studied . The impact of unsaturation on crystal structures and intermolecular networks of the six-membered rings was found to be significant compared to the saturated analogues .Molecular Structure Analysis
The molecular structure of this compound is characterized by a bicyclic structure with a carboxylic acid group . The endo (3alpha) epimer has its keto-acid ring in a boat conformation, with the tilt of the carboxylic group creating conformational chirality .Chemical Reactions Analysis
The molecules form hydrogen bonds by centrosymmetric pairing of carboxyl groups across the corners of the chosen cell . Two close intermolecular C-H…O contacts exist for the ketone .Physical And Chemical Properties Analysis
The physical form of this compound is a powder . It has a molecular weight of 184.19 . More detailed physical and chemical properties are not available in the current literature.Scientific Research Applications
Green Chemistry Processes
9-Oxo-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid derivatives are synthesized using green chemistry processes. For instance, hydroxy- and carbonyl-derivatives of 9-oxabicyclo[3.3.1]nonane have been created through catalytic reactions involving cycloocta-1,5-diene and aqueous H2O2, utilizing tungstic acid as a catalyst. This process is notable for its eco-friendliness, using water as the only by-product and allowing for easy recovery of the catalyst, achieving high yields under mild conditions (Gao et al., 2007).
Conformational Analysis in Chemistry
These compounds have been studied for their unique conformational properties. For example, the study of exo, exo-9-oxobicyclo[3.3.1]nonane-2,4-dicarboxylic acid revealed a boat-chair conformation with equatorial carboxyl groups, offering insights into the structural behavior of such compounds (Camps & Iglesias, 1985).
Synthesis and Application in Organic Chemistry
These compounds are used in synthesizing chiral 2-endo-substituted 9-oxabispidines. Their application in the enantioselective oxidation of secondary alcohols demonstrates their significance in producing chiral compounds, which are crucial in pharmaceuticals and other areas (Breuning et al., 2009).
Epoxide Ring-Opening Studies
Intriguingly, studies involving 9-oxabicyclo[6.1.0]non-4-ene, a related compound, show its potential in intramolecular bromonium ion-assisted epoxide ring-opening, leading to the production of novel bicyclo ethers. This has implications in synthetic organic chemistry, especially in the creation of complex molecular structures (Bonney et al., 2011).
Synthesis of Rigid Dipeptide Mimetics
These compounds are also significant in the synthesis of rigid dipeptide mimetics, which are important in peptide-based drug discovery. This involves creating stereochemically pure esters from pyroglutamic esters, useful in the study and development of peptide-based therapeutics (Mulzer et al., 2000).
Properties
IUPAC Name |
9-oxo-3-oxabicyclo[3.3.1]nonane-7-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O4/c10-8-6-1-5(9(11)12)2-7(8)4-13-3-6/h5-7H,1-4H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SARGJTLSEWZNCL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC2COCC1C2=O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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